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The shift towards safer and more environmentally friendly materials has led to the widespread

adoption of tetraboric acid and other borates as primary fluxes in ceramic glazes, largely

replacing traditional lead-based formulations. This guide provides an objective comparison of

the performance of tetraboric acid-based glazes against common alternatives, supported by

experimental data from various studies.

Executive Summary
Tetraboric acid (H₃BO₃), as a source of boric oxide (B₂O₃), acts as a crucial flux and network

former in ceramic glazes. It effectively lowers the melting temperature, reduces the coefficient

of thermal expansion to ensure a good fit with the ceramic body, and enhances chemical

durability and mechanical strength. Compared to lead-based glazes, borate glazes offer a

significantly safer profile without compromising on key performance characteristics such as

gloss and stability. Other lead-free alternatives, such as those based on bismuth, are also

being explored, with performance often enhanced by the inclusion of boron.

Performance Comparison: Tetraboric Acid-Based
vs. Alternative Glazes
The following tables summarize quantitative data from various studies, comparing key

performance metrics of different glaze formulations. Disclaimer: The data is compiled from

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 9 Tech Support

https://www.benchchem.com/product/b12737046?utm_src=pdf-interest
https://www.benchchem.com/product/b12737046?utm_src=pdf-body
https://www.benchchem.com/product/b12737046?utm_src=pdf-body
https://www.benchchem.com/product/b12737046?utm_src=pdf-body
https://www.benchchem.com/product/b12737046?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12737046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


multiple sources and may not be directly comparable due to variations in base glaze

compositions and testing conditions.

Table 1: Thermal and Mechanical Properties

Glaze
Type

B₂O₃
Content
(mol%)

Alternativ
e Flux

Coefficie
nt of
Thermal
Expansio
n (CTE)

Vickers
Hardness
(HV)

Flexural
Strength
(MPa)

Referenc
e

Lead-Free

Borosilicat

e

~30 -

Lower than

lead-based

glazes

Comparabl

e to lead-

based

N/A [1]

Bismuth-

Borosilicat

e

30 Bi₂O₃

Comparabl

e to lead-

based

Comparabl

e to lead-

based

N/A [1]

3D-Printed

Resin

(Control)

0 - N/A
32.47 ±

3.07
N/A [2]

3D-Printed

Resin +

1% Boric

Acid

1% (w/w) - N/A
32.85 ±

3.76
N/A [2]

3D-Printed

Resin +

2% Boric

Acid

2% (w/w) - N/A
37.19 ±

9.47
N/A [2]

3D-Printed

Resin +

3% Boric

Acid

3% (w/w) - N/A
39.74 ±

8.34

177.92 ±

38.58
[2]

Table 2: Chemical Durability and Aesthetic Properties
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Glaze
Type

B₂O₃
Content

Flux
Ratio
(R₂O:RO)

Dishwash
er Cycles

Gloss
Degradati
on (%)

Initial
Gloss
(GU)

Referenc
e

Lead-Free

Borate
0.3 (UMF) 0.5:0.5 64 10.79 >45 [3]

Lead-Free

Borate
0.5 (UMF) 0.5:0.5 64 11.68 >45 [3]

Lead-Free

Borate
N/A 0.3:0.7 64 0 58.7 [3]

Lead-Free

Borate
N/A 0.1:0.9 64 2.8 68.8 [3]

Lead-

Based
N/A N/A N/A N/A High [4][5]

Bismuth-

Based
~30 mol% N/A N/A N/A High [6]

Experimental Protocols
Detailed methodologies for key experiments are crucial for the accurate assessment of glaze

performance. The following are summaries of standard testing protocols.

Thermal Expansion Measurement
Objective: To determine the coefficient of thermal expansion (CTE) of the glaze to ensure it is

compatible with the ceramic body, preventing defects like crazing or shivering.

Methodology (based on dilatometry):

A sample of the fired glaze is prepared, typically as a small bar.

The sample is placed in a dilatometer.

The sample is heated at a controlled rate over a specified temperature range.
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The change in length of the sample with temperature is continuously measured.

The CTE is calculated from the slope of the length versus temperature curve.

Chemical Resistance Testing (ISO 10545-13)
Objective: To assess the resistance of the glaze surface to chemical attack from various

substances.

Methodology:

Glazed tile samples are prepared.

The surfaces are exposed to a range of test solutions, including:

Household chemicals (e.g., ammonium chloride solution).

Swimming pool salts (e.g., sodium hypochlorite solution).

Acids and alkalis of low and high concentrations (e.g., hydrochloric acid, citric acid,

potassium hydroxide).

The duration of exposure is typically 24 hours for household chemicals and can be longer

for acids and alkalis.

After exposure, the samples are rinsed and dried.

The surfaces are visually inspected for any changes, such as staining, discoloration, or

loss of gloss. The classification of resistance is based on the extent of these changes.

Mechanical Hardness Testing (Vickers Hardness)
Objective: To quantify the surface hardness and scratch resistance of the glaze.

Methodology:

A polished, flat sample of the glazed surface is prepared.
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A Vickers hardness tester is used, which employs a diamond indenter in the shape of a

square-based pyramid.

A specific load is applied to the indenter for a set duration, pressing it into the glaze

surface.

After the load is removed, the dimensions of the resulting indentation are measured using

a microscope.

The Vickers hardness number (HV) is calculated based on the applied load and the

surface area of the indentation.

Gloss Measurement (ASTM D523)
Objective: To measure the specular gloss of the glaze, which relates to its shininess and

reflective properties.

Methodology:

A glossmeter is calibrated using a standard of known gloss value.

The instrument projects a beam of light at a fixed angle onto the glaze surface.

A detector measures the amount of light reflected at the same angle.

The gloss is reported in Gloss Units (GU) relative to the standard. Measurements are

typically taken at angles of 20°, 60°, or 85°, depending on the gloss level of the surface.

Experimental Workflow and Signaling Pathway
Diagrams
The following diagrams illustrate the logical flow of a typical glaze performance comparison

study and the role of boric oxide in the glaze structure.
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Caption: Workflow for comparative performance evaluation of ceramic glazes.
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Glaze Components
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Caption: Role of boric oxide in the formation and properties of ceramic glazes.

Conclusion
Tetraboric acid-based glazes present a compelling alternative to traditional lead-based

formulations, offering a superior safety profile while maintaining, and in some aspects

enhancing, key performance characteristics. The inclusion of boric oxide is instrumental in

achieving glazes with low melting temperatures, reduced thermal expansion, and excellent

chemical and mechanical durability. While other lead-free alternatives exist, borates are often a

key component in these formulations as well, highlighting their critical role in modern ceramic

glaze technology. Further research focusing on direct, side-by-side comparisons under identical

conditions would be beneficial for a more definitive quantitative analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

2. Effect of boric acid on the color stability and mechanical properties of 3D-printed
permanent resins - PMC [pmc.ncbi.nlm.nih.gov]

3. wiki.glazy.org [wiki.glazy.org]

4. researchgate.net [researchgate.net]

5. Lead in Ceramic Glazes [digitalfire.com]

6. mdpi.com [mdpi.com]

To cite this document: BenchChem. [A Comparative Performance Analysis of Tetraboric Acid-
Based Glazes]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12737046#performance-comparison-of-tetraboric-
acid-based-glazes]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 8 / 9 Tech Support

https://www.benchchem.com/product/b12737046?utm_src=pdf-custom-synthesis
https://www.researchgate.net/publication/388664590_Development_and_characterization_of_lead-free_high-bismuth_glazes_for_ornamental_ceramics
https://pmc.ncbi.nlm.nih.gov/articles/PMC12663422/
https://pmc.ncbi.nlm.nih.gov/articles/PMC12663422/
https://wiki.glazy.org/uploads/short-url/p2WebBEmKFvfRp4jFhIziHfQSTA.pdf
https://www.researchgate.net/publication/392114582_Lead-free_alternatives_to_Nigerian_traditional_glazes
https://digitalfire.com/glossary/lead+in+ceramic+glazes
https://www.mdpi.com/2079-6412/13/6/1016
https://www.benchchem.com/product/b12737046#performance-comparison-of-tetraboric-acid-based-glazes
https://www.benchchem.com/product/b12737046#performance-comparison-of-tetraboric-acid-based-glazes
https://www.benchchem.com/product/b12737046#performance-comparison-of-tetraboric-acid-based-glazes
https://www.benchchem.com/product/b12737046#performance-comparison-of-tetraboric-acid-based-glazes
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b12737046?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12737046?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
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scientists and researchers to drive progress in science

and industry.
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